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Trimethylaluminum (TMA): Toxicity and Hazards

The table below summarizes the key toxicity and hazard information for Trimethylaluminum, a common

organoaluminum compound.

Aspect Description and Quantitative Data

Toxicity Profile Corrosive; damages respiratory tract (can cause fatal pulmonary edema), skin,
eyes, and mucous membranes. Reacts violently with tissue moisture [1].

Systemic
Toxicity

Targets central nervous system and bone. Binds to dietary phosphorus, causing
osteomalacia. Neurotoxicity mechanisms include altered protein function and

increased blood-brain barrier permeability [2].

Exposure
Routes

Inhalation, oral, and skin/eye contact [2] [1].

Airborne
Exposure Limit

TLV-TWA: 2 mg (Al)/m³ (ACGIH) [1].

Flammability Pyrophoric: ignites spontaneously in air (even as a solid). Flash Point: -18 °C [1].
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TMA Safety and Handling Protocols

Handling TMA requires strict safety protocols due to its extreme reactivity [1].

Personal Protective Equipment (PPE): Wear safety glasses, impermeable gloves, and a fire-
retardant lab coat.
Atmosphere: Handle only under an inert atmosphere (e.g., argon or nitrogen in a glove box).

Emergency Procedures:
Skin Contact: Immediately wash with soap and water; remove contaminated clothing.

Eye Contact: Flush with copious water for at least 15 minutes while lifting eyelids; seek
immediate medical attention.

Spills: Evacuate area and use dry chemical powder (e.g., bicarbonate, Met-L-X) or inert
agents like sand to extinguish fire. Never use water or CO₂ extinguishers.

Waste Disposal: Place excess material in a container under an inert atmosphere for professional
disposal. Experienced personnel can cautiously destroy small quantities by slow addition of t-butanol
to a toluene solution under inert atmosphere [1].

Safer Alternative Organoaluminum Reagents

Research is actively developing safer alternatives to TMA, particularly for applications like amide bond

formation and Atomic Layer Deposition (ALD).

DABAL-Me3: This compound is a white solid that is much easier and safer to handle than

pyrophoric liquid TMA. It has been effectively used for amide bond formation directly from esters
under flow-through conditions [3].

New Aluminum Complexes: Research explores low molecular weight aluminum complexes using
amino/imine ligands as potential TMA replacements in industrial processes like ALD. These seek to

maintain performance while improving stability and reducing pyrophoricity [4].

Experimental Hazard Assessment Workflow

The following diagram outlines the key decision points and procedures for safely handling pyrophoric

organoaluminum compounds like TMA in a laboratory setting, based on established safety protocols [1].
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Start: Plan Work with
Organoaluminum Compounds

Ensure and verify
inert atmosphere

Don Required PPE:
Safety Glasses, Impermeable Gloves,

Fire-Retardant Lab Coat

Place dry chemical extinguisher
and sand nearby

Conduct experimental work

Emergency?

Skin/Eye Contact

Yes (Exposure)

Spill or Fire

Yes (Spill/Fire)

Deactivate and dispose waste
under inert atmosphere

No

Wash area thoroughly with water.
Seek medical attention.

Use dry chemical extinguisher
or sand. DO NOT USE WATER.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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